Cas no 1862800-81-4 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine
• CAS No: 1862800-81-4
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6185793
• PubChem ID: 165664982
• Update Time: 2025-06-30

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1828461
• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine
• 1862800-81-4

• Inchi： 1S/C9H18N4/c1-4-13-8(11-7-12-13)9(2,3)5-6-10/h7H,4-6,10H2,1-3H3
• InChI Key： HXKFDAVKIMIOEX-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(C)(C)CCN)=NC=N1

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine

3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-3-Methylbutan-1-Amine: A Comprehensive Overview

The compound with CAS No 1862800-81-4, known as 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-3-Methylbutan-1-Amine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-3-Methylbutan-1-Amine is characterized by its triazole ring system, which is a heterocyclic structure containing nitrogen atoms. The triazole moiety is known for its stability and ability to form hydrogen bonds, making it a valuable component in various chemical reactions. The ethyl group attached to the triazole ring adds further versatility to the molecule, enhancing its solubility and reactivity in different chemical environments.

Recent studies have highlighted the potential of 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-3-Methylbutan-1-Amine in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive compounds with specific therapeutic effects. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its potential in anti-inflammatory and anti-cancer drug design.

In addition to its pharmaceutical applications, 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-3-Methylbutan-1-Amine has also been studied for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials such as conductive polymers and semiconductors. Recent advancements in nanotechnology have further emphasized the importance of this compound in creating novel materials with tailored properties.

The synthesis of 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-3-Methylbutan-1-Amine involves a multi-step process that combines organic synthesis techniques with catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. These advancements have made it more accessible for both academic and commercial applications.

Furthermore, the compound's stability under various environmental conditions has been thoroughly examined. Studies have shown that 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-3-Methylbutan-1-Amine exhibits remarkable resistance to thermal degradation and oxidation, making it suitable for use in harsh chemical environments. This property is particularly valuable in industrial settings where long-term stability is required.

In conclusion, 3-(1-Ethyl